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Abstract
Allyl tribromoacetate is a halogenated ester of interest in organic synthesis and

pharmaceutical development. Due to the limited availability of specific stability data for this

compound, this guide provides a comprehensive overview of its anticipated stability profile and

recommended storage conditions. The information presented is extrapolated from data on

analogous halogenated allyl esters and established principles of chemical stability. This

document aims to equip researchers, scientists, and drug development professionals with the

necessary knowledge for the safe handling, storage, and utilization of allyl tribromoacetate to

ensure its integrity throughout its lifecycle.

Chemical and Physical Properties
While specific, experimentally determined properties for allyl tribromoacetate are not readily

available in public literature, its basic properties can be calculated.
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Property Value Source

IUPAC Name
prop-2-enyl 2,2,2-

tribromoacetate
Inferred

Molecular Formula C₅H₅Br₃O₂ Inferred

Molecular Weight 336.8 g/mol Inferred

Appearance
Likely a liquid at room

temperature

Inferred from similar

compounds

Boiling Point
Expected to be high due to

molecular weight and polarity
Inferred

Solubility
Likely soluble in organic

solvents and insoluble in water

Inferred from similar

compounds

Stability Profile
The stability of allyl tribromoacetate is influenced by several factors, including temperature,

light, moisture, and pH. The presence of both an allyl group and a tribromoacetyl group

suggests susceptibility to specific degradation pathways.

Thermal Stability
Halogenated esters can undergo thermal decomposition. While specific data for allyl
tribromoacetate is unavailable, studies on other aliphatic polyesters show degradation can

begin around 275°C[1]. The tribromoacetyl group may influence this temperature. At elevated

temperatures, decomposition is likely to proceed via radical mechanisms or elimination

reactions.

Hydrolytic Stability
Esters are susceptible to hydrolysis, a reaction that is catalyzed by both acid and base. The

rate of hydrolysis is dependent on pH and temperature. For poly(lactide-co-glycolide) (PLGA),

another type of ester, the presence of water and acidic end groups significantly accelerates

degradation, especially at elevated temperatures[2]. Given the electron-withdrawing nature of
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the three bromine atoms, the carbonyl carbon of allyl tribromoacetate is expected to be highly

electrophilic, making it particularly susceptible to nucleophilic attack by water.

Photostability
Many organic molecules are sensitive to light, which can provide the energy to initiate

degradation reactions. Halogenated compounds, in particular, can be susceptible to photolytic

cleavage of the carbon-halogen bond. It is prudent to assume that allyl tribromoacetate is

light-sensitive and should be protected from light to prevent potential degradation.

Recommended Storage Conditions
Based on the stability profile of analogous compounds and general best practices for handling

halogenated esters, the following storage conditions are recommended for allyl
tribromoacetate to ensure its long-term integrity.

Parameter Recommendation Rationale

Temperature

Store in a cool, dry place.

Refrigeration (2-8 °C) is

recommended for long-term

storage.

To minimize thermal

decomposition and slow down

potential hydrolytic

degradation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

To prevent oxidation and

reaction with atmospheric

moisture.

Container
Use a tightly sealed, amber

glass container.

To protect from light and

prevent ingress of moisture

and air. Glass is generally inert

to organic compounds.

Incompatibilities

Avoid contact with strong

acids, strong bases, oxidizing

agents, and reducing agents.

To prevent catalytic hydrolysis,

oxidation, or other chemical

reactions.

Potential Decomposition Pathways
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The structure of allyl tribromoacetate suggests several potential pathways for its

decomposition. Understanding these can aid in the development of analytical methods to

assess its purity and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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